Cas no 2248323-75-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate
• CAS No: 2248323-75-1
• MF: C₁₉H₂₃NO₄
• MW: 329.39022564888
• CID: 5815218
• PubChem ID: 165867006
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517232
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate
• 2248323-75-1

• Inchi： 1S/C19H23NO4/c1-12(14-8-4-3-5-9-14)13(2)19(23)24-20-17(21)15-10-6-7-11-16(15)18(20)22/h6-7,10-14H,3-5,8-9H2,1-2H3
• InChI Key： ASYFKASPIGDIDQ-UHFFFAOYSA-N
• SMILES： O(C(C(C)C(C)C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 329.16270821g/mol
• Monoisotopic Mass: 329.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate: A Comprehensive Overview

The compound with CAS No. 2248323-75-1, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a 1,3-dioxo isoindole moiety with a cyclohexyl-substituted butanoate group. The isoindole ring system is known for its stability and versatility in organic synthesis, while the cyclohexyl group introduces additional steric and electronic properties that enhance the compound's reactivity and functionality.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material science. For instance, researchers have explored the use of isoindole-containing compounds in the development of novel antibiotics and anti-inflammatory agents. The cyclohexyl group in this compound has been shown to improve bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic applications. Furthermore, the butanoate ester functionality can serve as a platform for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate involves a multi-step process that typically begins with the preparation of the isoindole core. This is followed by esterification reactions to introduce the cyclohexyl-substituted butanoate group. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's performance in downstream applications.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it is being investigated as a precursor for bioactive molecules due to its ability to undergo various transformations while maintaining structural integrity. Additionally, its unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 1,3-dioxo isoindole derivatives. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic transitions, which could be harnessed for applications in light-emitting diodes (LEDs) and solar cells. These findings underscore the importance of further research into the optical and electronic properties of this compound.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclohexyl-2-methylbutanoate (CAS No. 2248323-75) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new studies continue to emerge, this compound is expected to play an increasingly important role in advancing our understanding of complex organic systems.